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Compound of Interest

Compound Name: Cyclobutanecarboxaldehyde

Cat. No.: B128957 Get Quote

Essential Safety and Handling Guide for
Cyclobutanecarboxaldehyde
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the use of Cyclobutanecarboxaldehyde, including detailed personal protective

equipment (PPE) requirements, operational protocols, and disposal plans.

Chemical Identifier:

Chemical Name Cyclobutanecarboxaldehyde

Synonyms Cyclobutanecarbaldehyde, Formylcyclobutane

CAS Number 2987-17-9

Molecular Formula C5H8O

Molecular Weight 84.12 g/mol

Hazard Identification and GHS Classifications:

Cyclobutanecarboxaldehyde is a flammable liquid and vapor that poses several health risks.

[1] It is harmful if swallowed, in contact with skin, or inhaled.[1][2] This chemical can cause skin
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irritation, serious eye damage, and may lead to an allergic skin reaction or respiratory irritation.

[1][3] It is also suspected of causing cancer and is harmful to aquatic life.[1]

Hazard Class Hazard Statement

Flammable liquids H226: Flammable liquid and vapor[1][4]

Acute toxicity, Oral H302: Harmful if swallowed[1][2]

Acute toxicity, Dermal H312: Harmful in contact with skin[2]

Skin corrosion/irritation H315: Causes skin irritation[1]

Serious eye damage/eye irritation H318: Causes serious eye damage[1]

Skin sensitization H317: May cause an allergic skin reaction[1]

Specific target organ toxicity H335: May cause respiratory irritation[1]

Carcinogenicity H351: Suspected of causing cancer[1]

Hazardous to the aquatic environment H402: Harmful to aquatic life[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling

Cyclobutanecarboxaldehyde. The following table summarizes the required equipment.
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Protection Type Specification Standard

Eye/Face Protection

Safety glasses or chemical

safety goggles. A full-face visor

is recommended if handling

large quantities.[2]

NIOSH (US) or EN 166 (EU)[2]

Hand Protection

Suitable protective gloves or

gauntlets.[2] Impervious gloves

are recommended.[5]

EU Directive 89/686/EEC and

EN374[2]

Skin and Body Protection
Protective work clothing to

prevent skin exposure.[5][6]
N/A

Respiratory Protection

For low-level exposure, a type

P95 (US) or P1 (EU) particle

respirator is suitable. For

higher-level protection, use a

type OV/AG/P99 (US) or

ABE1P3D (EU) respirator.[2]

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or irritation is experienced.[6]

NIOSH (US) or CEN (EU)[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of Cyclobutanecarboxaldehyde in a

laboratory setting.
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Cyclobutanecarboxaldehyde Handling Workflow

Preparation

Handling

Cleanup & Storage

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Transfer Chemical Using Grounded Equipment

Perform Experiment

Tightly Seal Container After Use

Decontaminate Work Area

Remove and Decontaminate/Dispose of PPE

Wash Hands Thoroughly

Store in a Cool, Dry, Well-Ventilated Area (2-8 °C) Under Inert Gas

Click to download full resolution via product page

Caption: Workflow for handling Cyclobutanecarboxaldehyde.
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Experimental Protocol for Safe Handling:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure a hand-wash station and an eye-wash station are readily accessible near the work

area.[2]

Put on all required personal protective equipment as detailed in the PPE table.

All handling should be conducted in a properly functioning, BS-approved fume cupboard

or a well-ventilated area.[2]

Handling:

Ground and bond containers and receiving equipment to prevent static discharge.[1][4]

Use only non-sparking tools.[1][4]

Avoid contact with skin and eyes, and do not breathe in vapors, mists, or sprays.[1][2]

If accidental splashes or contact occur, promptly wash the exposed skin.[2]

Keep the container tightly closed when not in use.[1][3][4]

Storage:

Store in a tightly sealed container in a dry, cool, and well-ventilated place.[5]

The recommended storage temperature is between 2-8 °C.[1]

As the chemical is air-sensitive, it should be stored under an inert gas.[1]

Avoid contact with strong acids, bases, oxidizing agents, and reducing agents.[2]

Disposal Plan
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Proper disposal of Cyclobutanecarboxaldehyde and any contaminated materials is critical to

prevent environmental harm and ensure regulatory compliance.

Cyclobutanecarboxaldehyde Disposal Logic

rectangle_node Chemical Waste Generated

Is it a Spill?

Absorb with Inert Material (Sand, Vermiculite)

Yes

Place in a Suitable, Closed, Labeled Container for Disposal

No (Unused Reagent/Contaminated PPE)

Consult State, Local, and National Disposal Regulations

Arrange for Disposal by an Approved Waste Disposal Plant

Disposal Complete

Click to download full resolution via product page

Caption: Decision process for Cyclobutanecarboxaldehyde disposal.
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Disposal Protocol:

Consult Regulations: Always consult federal, state, and local regulations for proper chemical

waste disposal.[5]

Spill Management:

In case of a spill, absorb the chemical with an inert material such as sand or vermiculite.[2]

Transfer the absorbed material into a suitable, closed, and properly labeled container for

disposal.[2][5]

Container Disposal:

Dispose of the contents and the container at an approved waste disposal plant.[2][4][7]

Do not discharge the chemical into rivers or drains.[2]

Contaminated Clothing:

Remove any contaminated clothing immediately.[2]

Thoroughly wash contaminated clothing before reuse or dispose of it as hazardous waste.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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